Cas no 206761-76-4 (5-Methyl-4-phenyl-o-anisidine)

• Product Name: 5-Methyl-4-phenyl-o-anisidine
• CAS No: 206761-76-4
• MF: C₁₄H₁₅NO
• MW: 213.275003671646
• CID: 241715
• PubChem ID: 2759981
• Update Time: 2025-04-19

5-Methyl-4-phenyl-o-anisidine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine,5-methoxy-2-methyl-
• 5-Methyl-4-phenyl-o-anisidine
• A814802
• 2-methoxy-5-methyl-4-phenylaniline
• 206761-76-4
• SCHEMBL656284
• 5-Methoxy-2-methyl-[1,1'-biphenyl]-4-amine
• 5-Methoxy-2-methyl[1,1'-biphenyl]-4-amine
• DTXSID80942878
• SB76940
• AKOS024388215
• FS-5597
• [1,1'-Biphenyl]-4-amine, 5-methoxy-2-methyl-
• FT-0676201
• 5-methoxy-2-methylbiphenyl-4-amine
• DB-066291
• A1-80569

• MDL： MFCD00270117
• Inchi： 1S/C14H15NO/c1-10-8-13(15)14(16-2)9-12(10)11-6-4-3-5-7-11/h3-9H,15H2,1-2H3
• InChI Key： NLPFRHHIACJMBY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C)=C(C=1)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 213.11500
• Monoisotopic Mass: 213.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.081
• Melting Point: 65 °C
• Boiling Point: 325.6°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.59
• PSA: 35.25000
• LogP: 3.83400

5-Methyl-4-phenyl-o-anisidine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Risk Phrases：R36/37/38